Cas no 2460755-51-3 (N-2,2-dimethyl-3-(methylamino)propylacetamide hydrochloride)

• Product Name: N-2,2-dimethyl-3-(methylamino)propylacetamide hydrochloride
• CAS No: 2460755-51-3
• MF: C₈H₁₉ClN₂O
• MW: 194.702261209488
• MDL: MFCD32702793
• CID: 5466428
• PubChem ID: 154843187
• Update Time: 2025-05-22

N-2,2-dimethyl-3-(methylamino)propylacetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-[2,2-Dimethyl-3-(methylamino)propyl]acetamide;hydrochloride
• Z4511525382
• N-[2,2-dimethyl-3-(methylamino)propyl]acetamide hydrochloride
• N-2,2-dimethyl-3-(methylamino)propylacetamide hydrochloride

• MDL： MFCD32702793
• Inchi： 1S/C8H18N2O.ClH/c1-7(11)10-6-8(2,3)5-9-4;/h9H,5-6H2,1-4H3,(H,10,11);1H
• InChI Key： NLCSAIWNAVKLFA-UHFFFAOYSA-N
• SMILES： Cl.O=C(C)NCC(C)(C)CNC

Computed Properties

• Exact Mass: 194.1185909 g/mol
• Monoisotopic Mass: 194.1185909 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 132
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 194.70
• Topological Polar Surface Area: 41.1

Additional information on N-2,2-dimethyl-3-(methylamino)propylacetamide hydrochloride

N-2,2-Dimethyl-3-(Methylamino)Propylacetamide Hydrochloride: A Comprehensive Overview

N-2,2-Dimethyl-3-(methylamino)propylacetamide hydrochloride

is a chemical compound with the CAS number 2460755-51-3. This compound has garnered significant attention in the scientific community due to its unique properties and potential applications in various fields. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in research related to this compound.

Chemical Structure and Properties

of N-2,2-dimethyl-3-(methylamino)propylacetamide hydrochloride are essential for understanding its behavior in different environments. The molecule consists of a propyl chain with a methylamino group at the third position and an acetamide group attached to the nitrogen atom. The hydrochloride salt form indicates the presence of a protonated amine group, which is crucial for its solubility properties. Recent studies have highlighted the importance of this structure in determining its pharmacokinetic properties, making it a promising candidate for drug delivery systems.

Synthesis Methods

for N-2,2-dimethyl-3-(methylamino)propylacetamide hydrochloride have evolved significantly over the past decade. Traditional methods involved multi-step reactions with various reagents, but modern techniques now employ more efficient catalysts and reaction conditions. For instance, researchers have successfully utilized microwave-assisted synthesis to achieve higher yields and shorter reaction times. These advancements not only improve the scalability of production but also reduce environmental impact, aligning with current green chemistry principles.

Applications in Pharmaceutical Research

have been a focal point for scientists exploring N-2,2-dimethyl-3-(methylamino)propylacetamide hydrochloride. Its ability to act as a bioisostere in drug design has opened new avenues for developing therapeutics targeting various diseases. Recent studies have demonstrated its potential as a lead compound in anti-inflammatory and analgesic agents. Moreover, its role as a building block in peptide synthesis has further expanded its utility in medicinal chemistry.

Environmental Impact and Safety

considerations are critical when handling any chemical compound. N-2,2-dimethyl-3-(methylamino)propylacetamide hydrochloride has been evaluated for its biodegradability and toxicity profiles. According to recent research, the compound exhibits moderate biodegradability under aerobic conditions, which is favorable for its safe disposal. Additionally, acute toxicity studies indicate low toxicity levels, making it suitable for use in pharmaceutical formulations without significant environmental or health risks.

Future Research Directions

for N-2,2-dimethyl-3-(methylamino)propylacetamide hydrochloride are promising. Scientists are exploring its potential as a chiral auxiliary in asymmetric synthesis, which could revolutionize the production of enantiomerically pure compounds. Furthermore, investigations into its role as a stabilizer in polymer-based drug delivery systems are underway, aiming to enhance drug efficacy and reduce side effects.

In conclusion, N-2,2-dimethyl-3-(methylamino)propylacetamide hydrochloride (CAS 2460755-51-3) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, efficient synthesis methods, and favorable safety profile make it an invaluable tool in contemporary research. As ongoing studies continue to uncover new potentials, this compound is poised to play an even more significant role in advancing scientific and technological innovations.